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Clinically Relevant Biomarkers for Lenvatinib
Response

The table below summarizes key biomarkers applied in clinical practice or identified as highly relevant for
predicting response to lenvatinib in Hepatocellular Carcinoma (HCC). These are primarily based on

retrospective studies [1].

Biomarker o o . o Example Cut-off /
Specific Biomarker(s) Clinical Utility & Association .
Category Assessment Time

Serum Tumor Alpha-fetoprotein (AFP)  Early reduction post-treatment 200 ng/mL;

Marker associated with better assessment from
response [1]. baseline to 1 month
[1].
Liver Function Albumin-Bilirubin Assesses liver function ALBI score: -2.44;
& Nutrition (ALBI) Score reserve; lower scores (better assessment at 6

function) predict longer survival ~ months [1].

[1].
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Biomarker
Category

Systemic
Inflammation

Systemic
Inflammation

Systemic
Inflammation

Body
Composition

Specific Biomarker(s)

Neutrophil-to-
Lymphocyte Ratio
(NLR)

Platelet-to-Lymphocyte
Ratio (PLR)

C-reactive Protein
(CRP) / CRP-to-
Albumin Ratio (CAR)

Psoas Muscle Mass
Index (PMI)

Clinical Utility & Association

Lower baseline values and
early reduction post-treatment
correlate with improved survival

[1].

Lower baseline values are
associated with better
treatment outcomes [1].

Lower baseline levels correlate
with improved survival [1].

Higher muscle mass (lower
sarcopenia) is associated with
better outcomes [1].

Emerging and Exploratory Biomarkers

Example Cut-off /
Assessment Time

NLR: 2.47;
assessment at 100,
200, and 300 days [1].

PLR: 150; assessment
at 100, 200, and 300
days [1].

CAR: 0.108;
assessment at 4 or 12
weeks [1].

Male: 5.66 cm2/mz2;
Female: 4.61 cm?/m2

[1].

The table below lists biomarkers that are currently under investigation. These show promise but require

further validation before clinical application [2] [3] [4].

Biomarker
Category

Specific Biomarker(s)

Potential Predictive Value

Serum Growth
Factors

Serum Growth
Factors

FGF19, FGF21, FGF23

VEGF, ANG2 (Angiopoietin-2)

Early increases in FGF19/FGF23 post-lenvatinib

may correlate with tumor response. High baseline
FGF21 may predict longer OS with lenvatinib vs.

sorafenib [4].

Higher baseline levels are prognostic for shorter

Overall Survival (OS) in HCC patients [4].
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Biomarker . . .
Specific Biomarker(s) Potential Predictive Value

Category

Gene Lenvatinib Resistance- A signature of four genes can stratify patients into

Expression Related Genes (e.g., ALPK3, high- and low-risk groups. High-risk is linked to

Signatures SLC2A2, CTSV, PFKFB4) aggressive tumor features and treatment
resistance [3].

Genetic TP53 mutations High-risk patients (per the gene signature above)

Alterations show a predisposition for TP53 mutations, which is
associated with a worse prognosis [3].

Molecular VEGF/FGF-enriched tumor Patients with tumors enriched in VEGF/FGF

Subtypes group pathway gene expression showed improved OS

with lenvatinib compared to an intermediate
expression group [4].

Experimental Protocols for Key Biomarker Analyses

Here are detailed methodologies for some of the key experiments cited in the research.

Protocol: Serum Biomarker Analysis via ELISA

This protocol is based on the analysis performed in the REFLECT trial to measure pharmacodynamic

changes in serum biomarkers [4].

e Sample Collection: Collect patient serum samples at baseline, on Cycle 1 Day 15, and on Day 1 of
Cycles 2, 3, and 4.

e Sample Storage: Store samples at -20°C or below until assayed.

e Biomarker Assay: Perform enzyme-linked immunosorbent assays (ELISAS) for target biomarkers
such as VEGF, ANG2, FGF19, FGF21, and FGF23 following the manufacturer's instructions for the
commercial kits.

o Data Analysis: Analyze the changes in biomarker levels from baseline. In the REFLECT study,
responders to lenvatinib showed significantly greater increases in FGF19 and FGF23 at Cycle 4,
Day 1 compared to non-responders [4].
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Protocol: Developing a Lenvatinib Resistance-Related Gene

Signature

This workflow describes the computational process for identifying and validating a gene signature associated

with lenvatinib resistance, as outlined in a 2025 study [3].

© 2026 Smolecule. All rights reserved. 4/9 Tech Support


https://www.smolecule.com/products/s532763?utm_src=pdf-body
https://www.smolecule.com/products/s532763?utm_src=pdf-body
https://bmcgastroenterol.biomedcentral.com/articles/10.1186/s12876-025-03861-8
https://www.smolecule.com/products/s532763?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Root Cause Analysis & Performance Maximization

S m O | e C u | e Specifications & Pricing

Start: Data Acquisition

AR

GEO Dataset (GSE186191) TCGA-LIHC Dataset
Lenvatinib-Resistant vs HCC vs Normal Tissue &
Parental HCC Cells Patient Survival Data

J l

Identify Lenvatinib Identify Prognosis-Related

Resistance-Related : .
Differentially Expressed Genes (DEGs) Differentially Expressed Genes

N

Venn Diagram Analysis
Find Overlapping Genes

l

LASSO Cox Regression
Build Multigene Prognostic Signature

l

Validate Signature
in Independent Cohort (ICGC)

'

In Vitro Validation
(e.g., PFKFB4 Knockdown
in Resistant Cells)

Click to download full resolution via product page

© 2026 Smolecule. All rights reserved. 5/9 Tech Support


https://www.smolecule.com/products/s532763?utm_src=pdf-body-img
https://www.smolecule.com/products/s532763?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Root Cause Analysis & Performance Maximization

S m O | e C u | e Specifications & Pricing

Frequently Asked Questions (FAQS)

Q1: Are there any validated biomarkers to select patients for lenvatinib plus pembrolizumab therapy
in cancers other than HCC? A1: In a study on advanced endometrial carcinoma, common biomarkers like
T-cell-inflamed gene expression profile (TcellinfGEP) and tumor mutational burden (TMB) were not
predictive of response to the lenvatinib plus pembrolizumab combination. The study concluded that these
biomarkers should not be used for patient selection in this context, and efficacy was observed regardless of

biomarker status [5].

Q2: What is a common challenge when investigating biomarkers for lenvatinib in HCC? A2: A major
challenge is the molecular heterogeneity of HCC. Furthermore, advanced disease is often diagnosed
radiologically without a biopsy, leading to a paucity of available tumor tissue for analysis. This has shifted

significant biomarker discovery efforts towards using serum biomarkers [4].

Q3: How can a high-risk score from a lenvatinib resistance gene signature inform clinical practice?
A3: Patients stratified into the high-risk group by a 4-gene signature (ALPK3, SLC2A2, CTSV, PFKFB4)
were characterized by a higher likelihood of TP53 mutations, aggressive tumor features, and resistance
to various treatments, including chemotherapy and transcatheter arterial chemoembolization (TACE). This
suggests the signature could help guide more personalized treatment plans by identifying patients who may

not respond well to standard therapies [3].

Experimental Workflow for Biomarker Analysis

The following diagram outlines a generalized workflow for integrating biomarker analysis into a clinical

study of lenvatinib, synthesizing common elements from the reviewed literature.
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I Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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